molecular formula C7H5F3 B071337 1,3-Difluoro-5-(fluoromethyl)benzene CAS No. 170646-72-7

1,3-Difluoro-5-(fluoromethyl)benzene

Cat. No. B071337
CAS RN: 170646-72-7
M. Wt: 146.11 g/mol
InChI Key: WRYYJVCGOUUTOA-UHFFFAOYSA-N
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Description

1,3-Difluoro-5-(fluoromethyl)benzene is a chemical compound with the molecular formula C7H5F3. It is also known as m-difluorobenzene . This compound is a clear colorless to yellowish liquid .


Synthesis Analysis

The synthesis of difluoromethylation processes has been a field of research that has benefited from the invention of multiple difluoromethylation reagents . Higher yields were observed when CsF and HF were reacted with 1,3-dichlorobenzene, which gave 1,3-difluorobenzene .


Molecular Structure Analysis

The molecular structure of 1,3-Difluoro-5-(fluoromethyl)benzene can be represented as a 2D Mol file or as a computed 3D SD file . The IUPAC Standard InChI is InChI=1S/C6H4F2/c7-5-2-1-3-6(8)4-5/h1-4H .


Physical And Chemical Properties Analysis

1,3-Difluoro-5-(fluoromethyl)benzene is a clear colorless to yellowish liquid . It has a molecular weight of 146.11 g/mol. Its melting point is -59 °C, boiling point is 83 °C . It is insoluble in water and stable under normal temperatures and pressures .

Safety and Hazards

1,3-Difluoro-5-(fluoromethyl)benzene is toxic and flammable . It will produce toxic fluoride gas by heat .

properties

IUPAC Name

1,3-difluoro-5-(fluoromethyl)benzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5F3/c8-4-5-1-6(9)3-7(10)2-5/h1-3H,4H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WRYYJVCGOUUTOA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C=C(C=C1F)F)CF
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5F3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00609310
Record name 1,3-Difluoro-5-(fluoromethyl)benzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00609310
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

146.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

170646-72-7
Record name 1,3-Difluoro-5-(fluoromethyl)benzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00609310
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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